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Compound of Interest

Compound Name: Butoxycarboxim

Cat. No.: B166929

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Butoxycarboxim and its parent compound,
Butocarboxim. Both are systemic carbamate insecticides effective against a range of sucking
insects. Their primary mode of action is the inhibition of acetylcholinesterase (AChE), a critical
enzyme in the nervous system of insects.[1][2] This document summarizes their chemical
properties, metabolic relationship, and available toxicity data, alongside detailed experimental
protocols for efficacy testing.

Chemical Identity and Properties

Butocarboxim and Butoxycarboxim are chemically related, with Butoxycarboxim being the
sulfone metabolite of Butocarboxim.[1] This metabolic conversion, an oxidation process, is a

key determinant of their respective toxicological profiles. Both compounds are used to control
sucking insects such as aphids, thrips, whiteflies, and spidermites on various crops.[3][4]

Table 1: Chemical and Physical Properties
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Property Butocarboxim Butoxycarboxim
(3-methylsulfanylbutan-2- (3-methylsulfonylbutan-2-

IUPAC Name ylideneamino) N- ylideneamino) N-
methylcarbamate methylcarbamate

CAS Number 34681-10-2 34681-23-7

Molecular Formula C7H14N202S C7H14N204S

Molecular Weight 190.27 g/mol 222.26 g/mol

Appearance Pale brown viscous liquid Colorless solid

Solubility in Water High High

Mechanism of Action and Metabolic Pathway

Both Butocarboxim and Butoxycarboxim function as acetylcholinesterase (AChE) inhibitors.
By binding to the active site of AChE, they prevent the breakdown of the neurotransmitter
acetylcholine. This leads to an accumulation of acetylcholine at the synaptic cleft, causing
continuous nerve stimulation, paralysis, and ultimately, the death of the insect.[1][2]

The metabolic pathway from Butocarboxim to Butoxycarboxim is a critical aspect of their
overall efficacy and toxicology. In mammals, Butocarboxim is metabolized to Butoxycarboxim.
[1] This transformation from a thioether to a sulfone can significantly alter the molecule's
polarity and binding affinity to the target enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Butocarboxim
https://pubchem.ncbi.nlm.nih.gov/compound/Butoxycarboxim
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/102.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/103.htm
https://www.benchchem.com/product/b166929#butoxycarboxim-vs-butocarboxim-comparative-efficacy
https://www.benchchem.com/product/b166929#butoxycarboxim-vs-butocarboxim-comparative-efficacy
https://www.benchchem.com/product/b166929#butoxycarboxim-vs-butocarboxim-comparative-efficacy
https://www.benchchem.com/product/b166929#butoxycarboxim-vs-butocarboxim-comparative-efficacy
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166929?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

